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Compound of Interest

Compound Name: Alachlor ESA

Cat. No.: B1208118

Essential Safety and Handling Guide for Alachlor
ESA

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for handling Alachlor ESA (Alachlor ethanesulfonic acid) in a laboratory setting.
Alachlor ESA is a primary degradation product of the herbicide Alachlor.[1] While research on
Alachlor ESA is ongoing, precautions similar to those for the parent compound, which is
classified as a suspected carcinogen, are prudent.[2] The information herein is designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification

Alachlor ESA sodium salt is identified as a hazardous substance with the following
classifications:

 Skin Irritation (Category 2)
e Serious Eye Irritation (Category 2A)

» Specific target organ toxicity — single exposure (Category 3), primarily affecting the
respiratory system

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure risk. The following table
summarizes the required PPE for handling Alachlor ESA.[3][4][5]

Eye/Face . . Respiratory
Task ] Hand Protection  Body Protection )
Protection Protection
Useina
chemical fume
) Lab coat or
] o Chemical- hood or well-
Tightly fitting ] coveralls. ]
) resistant gloves ) ventilated area. If
Handling Neat safety goggles . Chemical- o
o ) (e.g., nitrile ) ventilation is
Compound with side-shields resistant apron _
) ] rubber, ) inadequate or
(Solid) or face shield.[3] when handling o
neoprene, butyl B irritation occurs,
[5] larger quantities.
rubber).[5] 4] use a NIOSH-
approved
respirator.[3][4]
] o ] Mandatory use
) Tightly fitting Chemical- ) o -
Preparing ) Chemical- within a certified
) safety goggles resistant gloves ) )
Solutions o ] o resistant apron chemical fume
o with side-shields (e.g., nitrile )
(Weighing, ) over alab coator hood to avoid
) ) and a face rubber, 214 mils). ) )
Dissolving) ) coveralls.[4] inhalation of dust
shield.[3][5] [5]
or aerosols.
Safety glasses Chemical- Use in a well-
General

with side shields.  resistant gloves. Lab coat. ventilated area.
Laboratory Use
[5] (3] [3]
For significant
spills or in poorly
) o ) ventilated areas,
Tightly fitting Heavy-duty, Chemical-
i ) ) a full-face
] ) safety goggles chemical- resistant suit or ] )
Cleaning Spills ) respirator with an
and a face resistant gloves. coveralls and ,
) appropriate
shield.[3][5] [5] footwear.[4] ] )
cartridge is
recommended.

[3]4]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for safe handling.

Preparation and Engineering Controls

» Ventilation: Always handle solid Alachlor ESA and concentrated solutions inside a certified
chemical fume hood to minimize inhalation exposure.[3] General lab work with dilute
solutions should occur in a well-ventilated area.

o Designated Area: Designate a specific area for handling Alachlor ESA. Ensure an eyewash
station and safety shower are readily accessible.

o Gather Materials: Before starting, ensure all necessary PPE, spill containment materials, and
waste containers are available.

Handling and Use

e Avoid Contamination: Do not breathe dust, fumes, or vapors.[3] Avoid contact with skin and
eyes.

» Personal Hygiene: Wash hands and face thoroughly with soap and water after handling and
before eating, drinking, or smoking.[4]

o Clothing: Immediately remove and launder any contaminated clothing separately from other
laundry.[6] Do not take contaminated PPE home.[6]

Spill Response Protocol

Evacuate: Clear the immediate area of all personnel.

Contain: Prevent the spill from entering drains by using absorbent materials or drain covers.

Clean-Up: For dry spills, carefully collect the material without generating dust. For liquid
spills, absorb with an inert material (e.g., sand, diatomite) and place it in a sealed container
for disposal.[2]

Decontaminate: Clean the affected area thoroughly.
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» Report: Report all spills to the laboratory supervisor or safety officer.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection

o Containers: Use clearly labeled, sealed containers for all Alachlor ESA waste, including
contaminated PPE, spill cleanup materials, and excess chemicals.

e Waste Streams:
o Solid Waste: Unused or expired Alachlor ESA powder.
o Liquid Waste: Unused solutions containing Alachlor ESA.

o Contaminated Materials: Disposable gloves, bench paper, pipette tips, and other items
that have come into contact with the chemical.

Disposal Procedure

» Follow Regulations: All waste must be disposed of as hazardous waste through an approved
waste disposal plant or licensed contractor.[7]

e Consult Local Authorities: Check with your institution's environmental health and safety
department, local solid waste authority, or environmental agency for specific community
guidelines on hazardous waste collection.[8]

e Prohibited Actions:

o NEVER pour Alachlor ESA waste down the sink, toilet, or any other drain.[8] This can
contaminate waterways, as wastewater treatment systems may not effectively remove it.

[8]

o NEVER reuse empty Alachlor ESA containers for any other purpose.[7][8]
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Visual Workflow for Handling Alachlor ESA

The following diagram outlines the logical workflow for the safe handling of Alachlor ESA from
receipt to final disposal.
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Caption: Workflow for Safe Handling of Alachlor ESA in a Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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